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Compound of Interest

Compound Name: 2-aminoacetic acid

Cat. No.: B1601395

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 1 Molar (M) stock solution
of glycine. Glycine, the simplest amino acid, is a fundamental component in a vast array of
biological buffers and laboratory reagents. It is crucial in techniques such as SDS-PAGE (Tris-
Glycine buffer systems), serves as a neurotransmitter, and is used in various cell culture and
biopharmaceutical applications. A precisely prepared 1M stock solution is a versatile and
essential reagent for any life sciences laboratory, ensuring consistency and accuracy in
experimental setups.

Quantitative Data Summary

The preparation of a 1M glycine solution is based on its molecular weight. The following table
summarizes the required mass of glycine for commonly prepared laboratory volumes.
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Parameter

Value

Chemical Formula

C2HsNO2[1][2]

Molecular Weight (MW)

75.07 g/mol [2][3]

Mass of Glycine for 1M Solution

For 10 mL 0.751 g[3]
For 100 mL 751¢g
For 500 mL 37.54 ¢
ForllL 75.079g

Experimental Protocol

This protocol outlines the steps to prepare a 1M glycine stock solution. Glycine is readily

soluble in water at room temperature (25 g/100 mL at 25°C), so heating is generally not

required.

Materials and Equipment:

e Glycine (reagent grade, crystalline powder)

o High-purity distilled or deionized water (dH20)

e Analytical balance

» Weigh paper or weigh boat

o Appropriate size beaker or flask

o Graduated cylinder or volumetric flask for accurate volume measurement

o Magnetic stirrer and stir bar

e Spatula

o Storage bottle (glass or polypropylene, sterile)
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e 0.22 pm or 0.45 um sterile filter unit (optional, for sterilization)
o Autoclave (optional, for sterilization)
Procedure:

o Calculation of Required Mass: Determine the desired final volume of the 1M glycine solution.
Use the table above or the following formula to calculate the mass of glycine needed:

o Mass (g) =1 mol/L x 75.07 g/mol x Final Volume (L)[3]

» Weighing Glycine: Place a weigh boat on the analytical balance and tare it. Carefully weigh
out the calculated mass of glycine powder using a spatula.

¢ Dissolution:

o Add approximately 80% of the final desired volume of dH20 to a beaker or flask containing
a magnetic stir bar.

o Place the beaker on a magnetic stirrer.

o Slowly add the weighed glycine powder to the water while the solution is stirring. Continue
stirring until all glycine crystals are completely dissolved.

e Final Volume Adjustment:

o Once the glycine is fully dissolved, carefully transfer the solution to a volumetric flask or an
appropriate graduated cylinder.

o Rinse the original beaker with a small amount of dH20 and add the rinse water to the
volumetric flask to ensure a complete transfer of the solute.

o Add dHz0 to bring the solution to the final desired volume. Ensure the bottom of the
meniscus is aligned with the volume mark on the flask.

e pH Consideration: For a stock solution, pH adjustment is typically not necessary. The natural
pH of a glycine solution is slightly acidic. Any required pH adjustment should be performed
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when preparing the final working buffer from this stock solution (e.g., adjusting a Tris-Glycine
buffer with HCI or NaOH).

 Sterilization and Storage:

o For applications requiring sterility, the solution can be sterilized by filtering it through a 0.22
um sterile filter unit into a sterile storage bottle.

o Alternatively, the solution can be autoclaved.[4]

o Store the 1M glycine solution at room temperature.[2]

Workflow for 1M Glycine Solution Preparation
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Caption: Workflow diagram illustrating the step-by-step protocol for preparing a 1M glycine
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Glycine [webbook.nist.gov]

e 2. aapep.bocsci.com [aapep.bocsci.com]

e 3. brainly.com [brainly.com]

e 4. Glycine (0.1 M, pH 2.2) Preparation and Recipe | AAT Bioquest [aatbio.com]

» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a 1M
Glycine Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
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glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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